![molecular formula C14H10F2N2OS B2666001 1-Benzoyl-3-(2,4-difluorophenyl)thiourea CAS No. 887266-92-4](/img/structure/B2666001.png)
1-Benzoyl-3-(2,4-difluorophenyl)thiourea
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Description
1-Benzoyl-3-(2,4-difluorophenyl)thiourea is a biochemical used for proteomics research . Its molecular formula is C14H10F2N2OS and it has a molecular weight of 292.30 .
Molecular Structure Analysis
The molecular structure of 1-Benzoyl-3-(2,4-difluorophenyl)thiourea consists of a benzoyl group (C6H5CO-), a thiourea group (SC(NH2)2), and a 2,4-difluorophenyl group (C6H3F2) connected together .Scientific Research Applications
Organic Synthesis
Thioureas and their derivatives, including “1-Benzoyl-3-(2,4-difluorophenyl)thiourea”, are organosulfur compounds that have applications in numerous fields such as organic synthesis . They are used as intermediates in several organic synthetic reactions .
Pharmaceutical Industries
Thiourea derivatives are used in the pharmaceutical industry . They are screened for in vitro inhibition of α-amylase, α-glucosidase, acetylcholinesterase (AChE), and butyrylcholinesterase (BuChE) enzymes .
Antibacterial Potential
The synthesized compounds of thiourea derivatives have shown promising antibacterial potential . For instance, compound 4 was more active against the selected bacterial strains .
Antioxidant Potential
Thiourea derivatives also exhibit antioxidant potential . Compound 1 was more active against 2,2-diphenyl-1-picrylhydrazyl and 2,2’-Azino-bis (3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) free radicals .
Enzyme Inhibition
These compounds have shown potential to inhibit glucose-6-phosphatase (G6Pase) inhibition . Compound 2 was more potent against α-amylase and G6Pase .
Toxicological Studies
Thiourea derivatives are also used in toxicological studies . For example, compound 4 exerted no toxic effect on any of the hematological and biochemical parameters or on liver histology of the experimental animals at any studied dose rate .
properties
IUPAC Name |
N-[(2,4-difluorophenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2N2OS/c15-10-6-7-12(11(16)8-10)17-14(20)18-13(19)9-4-2-1-3-5-9/h1-8H,(H2,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFOKWVVQBVMKII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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